Cas no 1009370-17-5 (N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide)

• Product Name: N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide
• CAS No: 1009370-17-5
• MF: C₂₂H₁₉FN₂O₂
• MW: 362.396868944168
• CID: 6606390
• PubChem ID: 18104758
• Update Time: 2025-05-21

N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide
• N-[(Benzhydryl-carbamoyl)-methyl]-4-fluoro-benzamide
• BDBM50263631
• N-(2-(benzhydrylamino)-2-oxoethyl)-4-fluorobenzamide
• Z68358697
• SCHEMBL2010308
• N-(diphenylmethyl)-2-[(4-fluorophenyl)formamido]acetamide
• 1009370-17-5
• AKOS016883463
• ABQNMOMAPSGPLD-UHFFFAOYSA-N
• CHEMBL476568
• EN300-26868683

• Inchi： 1S/C22H19FN2O2/c23-19-13-11-18(12-14-19)22(27)24-15-20(26)25-21(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14,21H,15H2,(H,24,27)(H,25,26)
• InChI Key： ABQNMOMAPSGPLD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NCC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 362.14305602g/mol
• Monoisotopic Mass: 362.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.2Ų

Additional information on N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide

N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide: A Comprehensive Overview

N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide is a complex organic compound with the CAS registry number 1009370-17-5. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. The molecule consists of a formamido group attached to an acetamide moiety, with a diphenylmethyl substituent and a 4-fluorophenyl group, making it a versatile compound for various chemical and biological studies.

The synthesis of N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide involves a multi-step process that typically begins with the preparation of the formamido group. This is followed by the introduction of the diphenylmethyl and 4-fluorophenyl substituents through carefully controlled reactions. The synthesis pathway is designed to ensure high purity and yield, which are critical for its use in advanced research applications.

Recent studies have highlighted the potential of this compound in drug discovery. The presence of the 4-fluorophenyl group introduces electronic effects that can enhance the compound's bioavailability and target specificity. Additionally, the diphenylmethyl group contributes to the molecule's stability and lipophilicity, making it an attractive candidate for developing new therapeutic agents. Researchers have explored its activity against various enzymes and receptors, with promising results in preliminary assays.

In terms of physical properties, N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-Vis and NMR spectra, have been thoroughly characterized, providing valuable insights into its molecular structure and interactions.

The application of this compound extends beyond pharmacology. It has been utilized as an intermediate in the synthesis of more complex molecules, showcasing its versatility in organic synthesis. Furthermore, its reactivity under different reaction conditions has been studied, revealing its potential as a building block for constructing bioactive compounds.

From an environmental perspective, understanding the degradation pathways of N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, with findings indicating moderate persistence in certain environments. This information is essential for guiding safe handling practices and minimizing environmental risks.

In conclusion, N-(diphenylmethyl)-2-(4-fluorophenyl)formamidoacetamide (CAS No: 1009370-17-5) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers across disciplines. Continued exploration into its properties and applications will undoubtedly yield further insights into its utility in both academic and industrial settings.